2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 2-[(E)-[(4-chlorophenyl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C13H11ClN2O/c14-11-5-7-12(8-6-11)16-15-9-10-3-1-2-4-13(10)17/h1-9,16-17H/b15-9+
• InChI Key: WGALJUGSRQATOD-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=CC=C(C=C2)Cl)O
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=CC=C(C=C2)Cl)O

Description

2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol is an organic compound that features a hydrazone functional group This compound is characterized by the presence of a 4-chlorophenyl group attached to a hydrazinylidene moiety, which is further connected to a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol typically involves the condensation reaction between 4-chlorophenylhydrazine and salicylaldehyde. The reaction is carried out under acidic or basic conditions to facilitate the formation of the hydrazone linkage. The general reaction scheme is as follows:

[ \text{4-chlorophenylhydrazine} + \text{salicylaldehyde} \rightarrow \text{this compound} ]

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions such as temperature, solvent, and pH to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The hydrazone linkage can be reduced to form corresponding amines.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenol ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and reduced hydrazone derivatives.

Substitution: Various substituted phenol derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Studied for its potential use in drug development, particularly for its hydrazone moiety which is known to exhibit biological activity.

Mechanism of Action

The mechanism of action of 2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol is largely dependent on its interaction with biological targets. The hydrazone moiety can interact with various enzymes and receptors, potentially inhibiting their activity. The compound may also generate reactive oxygen species (ROS) upon oxidation, contributing to its antimicrobial and anticancer effects. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• 2-{(E)-[2-(4-bromophenyl)hydrazinylidene]methyl}phenol
• 2-{(E)-[2-(4-fluorophenyl)hydrazinylidene]methyl}phenol
• 2-{(E)-[2-(4-methylphenyl)hydrazinylidene]methyl}phenol

Uniqueness

2-{(E)-[2-(4-chlorophenyl)hydrazinylidene]methyl}phenol is unique due to the presence of the 4-chlorophenyl group, which can influence its reactivity and biological activity. The chlorine atom can participate in various interactions, including hydrogen bonding and halogen bonding, which can enhance the compound’s stability and efficacy in different applications.